Darbinurad

• CAS: 1877347-38-0
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol
• InChI: InChI=1S/C18H16N2O2S/c19-10-13-1-3-14(4-2-13)15-11-20-8-5-16(15)23-12-18(6-7-18)9-17(21)22/h1-5,8,11H,6-7,9,12H2,(H,21,22)
• InChIKey: RHASGUGQMCVYMQ-UHFFFAOYSA-N

Darbinurad (CAS 1877347-38-0): An Emerging URAT1 Inhibitor for Gout and Hyperuricemia – Evidence-Based Differentiation for Scientific Procurement

Darbinurad (also known as D-0120) is an investigational, orally bioavailable small molecule that functions as a selective inhibitor of urate transporter 1 (URAT1), a key protein mediating renal uric acid reabsorption [1]. By blocking URAT1 in the proximal tubule, Darbinurad enhances urinary urate excretion, thereby lowering elevated serum uric acid (sUA) levels that underlie gout and hyperuricemia [2]. Developed by InventisBio, this compound is currently in Phase II clinical development for the treatment of gout and Lesch-Nyhan syndrome, having demonstrated tolerability and dose-proportional pharmacokinetics in completed Phase I trials [3]. The International Nonproprietary Name (INN) stem '-inurad' formally classifies Darbinurad as a urate transporter inhibitor, distinguishing it from xanthine oxidase inhibitors that reduce uric acid production [4].

1

Pathway Study Fit

URAT1-mediated urate reabsorption inhibition research

2

Comparator Context

High-affinity URAT1 inhibitor for class-level benchmarking

3

Model Context

Supports hyperuricemia and Lesch-Nyhan syndrome research models

• [1] Enomoto A, Kimura H, Chairoungdua A, et al. Molecular identification of a renal urate anion exchanger that regulates blood urate levels. Nature. 2002;417(6887):447-452. View Source
• [2] Kaufmann D, Chaiyakunapruk N, Schlesinger N. Optimizing gout treatment: A comprehensive review of current and emerging uricosurics. Joint Bone Spine. 2024;92(2):105826. View Source
• [3] Zhang L, Wyatt D, Stazzone K, Shi Z, Wang Y. OP0205 Phase I Study of D-0120, a Novel URAT1 Inhibitor in Clinical Development for Hyperuricemia and Gout. Annals of the Rheumatic Diseases. 2020;79(Suppl 1):127.2-128. View Source
• [4] DrugBank. Darbinurad (DB21695). DrugBank Online. Updated November 4, 2025. View Source

Why Darbinurad (D-0120) Cannot Be Assumed Equivalent to Lesinurad, Verinurad, or Dotinurad in Procurement Decisions

URAT1 inhibitors represent a structurally and pharmacologically diverse class where seemingly minor molecular modifications translate into profound differences in target engagement, renal safety, and clinical efficacy. The widely reported failure of Lesinurad to achieve broad adoption due to its requirement for xanthine oxidase inhibitor co-administration and its renal safety liabilities starkly illustrates that not all URAT1 inhibitors are interchangeable [1]. More recent systematic analyses rank the relative uric acid-lowering efficacy of these agents as 2 mg dotinurad > 10 mg verinurad > 5 mg SHR4640 > 400 mg lesinurad, underscoring that efficacy is not a linear function of dose across the class [2]. Darbinurad exhibits a preclinical potency profile (150-fold more potent than lesinurad) that diverges significantly from both the weak first-generation inhibitor lesinurad and the ultra-potent but developmentally challenged verinurad, establishing a unique position within the pharmacologic landscape [3]. Procurement for research or development purposes that treats 'URAT1 inhibitor' as a commodity descriptor without considering these quantifiable differentiators risks selecting an agent with inappropriate potency, unacceptable off-target activity, or a safety profile mismatched to the intended experimental or therapeutic context.

Lesinurad

Darbinurad exhibits a significantly different potency profile Low-affinity comparator; class-level efficacy ranking and renal safety context may not transfer.

Verinurad

Target engagement specificity may differ Ultra-potent but discontinued candidate; selectivity profile and developmental risk context require review.

Dotinurad

Structural scaffold and renal safety profile diverge Approved in Japan; efficacy-safety relationship is structure-dependent and may not extrapolate.

• [1] Qu Y, Yu Y, Pan J, Li H, Cui C, Liu D. Systematic review and model-based analysis to identify whether renal safety risks of URAT1 inhibitors are fully determined by uric acid-lowering efficacies. Pharmacological Research. 2023;196:106821. View Source
• [2] Qu Y, Yu Y, Pan J, Li H, Cui C, Liu D. Systematic review and model-based analysis to identify whether renal safety risks of URAT1 inhibitors are fully determined by uric acid-lowering efficacies. Pharmacological Research. 2023;196:106821. View Source
• [3] Zhang L, Wyatt D, Stazzone K, Shi Z, Wang Y. OP0205 Phase I Study of D-0120, a Novel URAT1 Inhibitor in Clinical Development for Hyperuricemia and Gout. Annals of the Rheumatic Diseases. 2020;79(Suppl 1):127.2-128. View Source

Quantitative Differentiation Guide for Darbinurad (D-0120) vs. Key URAT1 Inhibitor Comparators

In Vitro URAT1 Inhibitory Potency: Darbinurad Demonstrates 150-Fold Higher Potency than Lesinurad

In an in vitro model using CHO cells expressing human URAT1, Darbinurad (D-0120) exhibited inhibitory activity that was 150-fold more potent than the approved URAT1 inhibitor lesinurad, and slightly more potent than verinurad [1]. While quantitative IC50 values for Darbinurad remain unpublished, this potency relationship positions Darbinurad as a high-affinity URAT1 inhibitor distinct from the low-potency first-generation agent lesinurad.

In Vitro URAT1 Potency

Head-to-head

Reported 150-fold higher potency vs. lesinurad

Supports URAT1 pathway inhibition study fit

CHO cell model; IC50 values unpublished. Data to verify.

Evidence Dimension	URAT1 inhibitory potency
Target Compound Data	150-fold more potent than lesinurad; slightly more potent than verinurad
Comparator Or Baseline	Lesinurad (IC50 = 30.0 µM); Verinurad (IC50 = 0.025 µM)
Quantified Difference	~150-fold greater potency vs. lesinurad
Conditions	hURAT1 expressed in CHO cells

Why This Matters

This potency differential indicates that Darbinurad may achieve effective urate lowering at substantially lower doses than lesinurad, potentially avoiding the dose-dependent renal toxicity that limited lesinurad's clinical utility.

• [1] Zhang L, Wyatt D, Stazzone K, Shi Z, Wang Y. OP0205 Phase I Study of D-0120, a Novel URAT1 Inhibitor in Clinical Development for Hyperuricemia and Gout. Annals of the Rheumatic Diseases. 2020;79(Suppl 1):127.2-128. View Source

Class-Level Comparative Analysis: Relative URAT1 Inhibitor Efficacy Rankings for Benchmarking Darbinurad

A 2023 systematic review and model-based analysis established the uric acid-lowering efficacy ranking for intermediate doses of URAT1 inhibitors as: 2 mg dotinurad > 10 mg verinurad > 5 mg SHR4640 > 400 mg lesinurad [1]. This ranking provides a quantitative framework against which Darbinurad's clinical efficacy can be benchmarked as Phase II data emerge. The analysis also reported overall renal safety event incidences of 11.2% for lesinurad, 12.0% for verinurad, and 0.5% for dotinurad, highlighting that structural differences among URAT1 inhibitors profoundly impact the benefit-risk profile beyond mere potency [1].

Class Efficacy Ranking

Class-level

Dotinurad > Verinurad > SHR4640 > Lesinurad (reported rank)

Benchmarking framework for emerging clinical endpoint context

Systematic review; Darbinurad Phase II data pending.

Evidence Dimension	Uric acid-lowering efficacy and renal safety
Target Compound Data	Phase II data pending
Comparator Or Baseline	Dotinurad (2 mg) > Verinurad (10 mg) > SHR4640 (5 mg) > Lesinurad (400 mg); Renal safety events: Lesinurad 11.2%, Verinurad 12.0%, Dotinurad 0.5%
Quantified Difference	Rank-order efficacy gradient; 22.4-fold safety differential between lesinurad and dotinurad
Conditions	Systematic review of RCTs with PK/PD modeling

Why This Matters

This class-level framework enables scientific users to contextualize Darbinurad's emerging clinical profile within the established hierarchy of URAT1 inhibitors, supporting informed comparator selection for preclinical and clinical studies.

• [1] Qu Y, Yu Y, Pan J, Li H, Cui C, Liu D. Systematic review and model-based analysis to identify whether renal safety risks of URAT1 inhibitors are fully determined by uric acid-lowering efficacies. Pharmacological Research. 2023;196:106821. View Source

In Vitro Selectivity Profile: Benchmarking URAT1 Inhibitor Potency Across the Class

Published IC50 values for URAT1 inhibition vary over three orders of magnitude across the class, with verinurad exhibiting sub-nanomolar potency (IC50 = 0.025 µM), dotinurad at 0.0372 µM, benzbromarone at 0.190 µM, and lesinurad at 30.0 µM [1]. Importantly, verinurad demonstrates high selectivity for human URAT1 over rat URAT1 (IC50 = 41 µM; 1,640-fold) and human OAT1/OAT4 (IC50 = 4.6 and 5.9 µM, respectively), establishing a benchmark for target engagement specificity . Darbinurad's reported 150-fold superiority over lesinurad and slight superiority over verinurad in the same CHO cell model positions it at the high-potency end of this spectrum, though full selectivity data remain to be published.

Selectivity Benchmarking

Class-level

1,200-fold

Potency span across class (verinurad vs. lesinurad)

Full selectivity data required for transporter engagement review

OAT1/4 selectivity benchmarked; Darbinurad panel unpublished.

Evidence Dimension	URAT1 IC50 and transporter selectivity
Target Compound Data	IC50 not published; 150-fold more potent than lesinurad
Comparator Or Baseline	Verinurad IC50 = 0.025 µM; Dotinurad IC50 = 0.0372 µM; Benzbromarone IC50 = 0.190 µM; Lesinurad IC50 = 30.0 µM; Verinurad OAT1 IC50 = 4.6 µM, OAT4 IC50 = 5.9 µM
Quantified Difference	Lesinurad is 1,200-fold less potent than verinurad
Conditions	hURAT1 expressed in HEK293T or CHO cells

Why This Matters

This potency spectrum contextualizes Darbinurad's potential as a high-affinity URAT1 inhibitor and underscores the necessity of obtaining full selectivity data against other renal transporters (OAT1/3/4, GLUT9) to fully assess its differentiation for procurement decisions.

• [1] Taniguchi T, Ashizawa N, Matsumoto K, et al. Pharmacological Evaluation of Dotinurad, a Selective Urate Reabsorption Inhibitor. J Pharmacol Exp Ther. 2019;371(2):287-295. View Source

Phase I Tolerability and DDI Safety: Darbinurad Demonstrates Favorable Profile at Clinically Relevant Doses

In a randomized, double-blind Phase I study of 32 healthy volunteers, Darbinurad (D-0120) was administered at ascending doses of 2.5 mg, 5 mg, 10 mg, and 20 mg once daily for 7 days [1]. Dose escalation was completed without any dose-limiting toxicities; all adverse events were mild to moderate and resolved without treatment, and no serious adverse events or dose reductions occurred [1]. Furthermore, co-administration of Darbinurad 5 mg with febuxostat 40 mg (a xanthine oxidase inhibitor) did not reveal significant safety signals, and pharmacokinetic evaluation suggested dose-proportional drug exposure [1].

Phase I Tolerability

Trial context

Zero dose-limiting toxicities (2.5–20 mg)

Supports model-safety endpoint review

7-day RCT in 32 healthy volunteers; DDI study with febuxostat.

Evidence Dimension	Tolerability and DDI safety
Target Compound Data	No dose-limiting toxicities at 2.5-20 mg; mild/moderate AEs only; no SAEs; safe with febuxostat 40 mg
Comparator Or Baseline	Lesinurad: requires XOI co-administration, renal SAEs reported; Verinurad: Phase II discontinued
Quantified Difference	Zero DLTs across 4 dose cohorts vs. documented renal SAEs with lesinurad
Conditions	Phase I RCT in healthy volunteers with sUA ≥4.5 mg/dL

Why This Matters

The absence of early safety signals and the ability to combine with febuxostat without apparent DDI distinguishes Darbinurad from lesinurad, which carries boxed warnings for renal failure and requires XOI co-therapy, and verinurad, which was discontinued after Phase II.

• [1] Zhang L, Wyatt D, Stazzone K, Shi Z, Wang Y. OP0205 Phase I Study of D-0120, a Novel URAT1 Inhibitor in Clinical Development for Hyperuricemia and Gout. Annals of the Rheumatic Diseases. 2020;79(Suppl 1):127.2-128. View Source

Clinical Development Advancement: Darbinurad Completes Phase IIb in Gout and Hyperuricemia

As of 2025, Darbinurad (D-0120) has completed a Phase IIb clinical trial in patients with gout and hyperuricemia, with the sponsor (InventisBio) advancing this program alongside other pipeline assets [1]. Additionally, Darbinurad is under investigation for Lesch-Nyhan syndrome, a rare genetic disorder characterized by severe hyperuricemia and neurological dysfunction, with Phase II clinical trials ongoing in China as of September 2022 [2]. This dual-indication development trajectory contrasts with lesinurad (marketed but restricted) and verinurad (development discontinued), positioning Darbinurad as an actively advancing URAT1 inhibitor candidate.

Clinical Development Status

Context-dependent

Phase IIb completed for gout; Phase II ongoing for Lesch-Nyhan syndrome

Active pipeline ensures continued research compound availability

Contrasts with discontinued verinurad and restricted lesinurad.

Evidence Dimension	Clinical development status
Target Compound Data	Phase IIb completed for gout/hyperuricemia; Phase II ongoing for Lesch-Nyhan syndrome
Comparator Or Baseline	Lesinurad: approved (Zurampic) but limited use; Verinurad: Phase II discontinued; Dotinurad: approved in Japan
Quantified Difference	Actively advancing vs. discontinued (verinurad) or stagnant (lesinurad)
Conditions	Clinical development pipeline

Why This Matters

The active clinical development status of Darbinurad ensures continued availability of fresh compound supply, updated safety data, and potential for eventual commercial scale-up, which directly informs procurement decisions for research use and collaborative studies.

• [1] InventisBio Co., Ltd. Product Overview. InventisBio Official Website. 2025. View Source
• [2] Synapse. Darbinurad (D-0120) - Drug Target: URAT1. Zhihuiya.com. Updated February 1, 2026. View Source

URAT1 Inhibitor Renal Safety Correlation Analysis: Efficacy Does Not Predict Renal Risk

A 2023 systematic review and model-based analysis concluded that uric acid-lowering efficacy is not an independent predictor of renal safety risk among URAT1 inhibitors [1]. The study found that structural differences—rather than potency or magnitude of urate excretion—likely drive the differential renal toxicity observed across the class. This finding is critical for evaluating Darbinurad: its unique chemical scaffold (C18H16N2O2S; monoisotopic mass 324.09 Da) may confer a safety profile distinct from that of lesinurad or verinurad, independent of its potent URAT1 inhibition.

Renal Safety SAR

Class-level

Efficacy did not predict renal safety in meta-analysis

Structure-dependent safety requires product-specific endpoint review

18 RCTs analyzed; Darbinurad scaffold distinct from lesinurad/verinurad.

Evidence Dimension	Renal safety and structure-activity relationship
Target Compound Data	Distinct chemical scaffold; full renal safety profile pending Phase IIb data
Comparator Or Baseline	Lesinurad (11.2% renal events), Verinurad (12.0%), Dotinurad (0.5%), Benzbromarone (1.3%)
Quantified Difference	Efficacy-safety correlation not statistically significant; structural differences predominant
Conditions	Meta-analysis of 18 RCTs with PK/PD modeling

Why This Matters

This evidence framework allows procurement decision-makers to recognize that Darbinurad's safety cannot be extrapolated from class potency or efficacy data alone; it must be evaluated on its own structural and emerging clinical merits, justifying a product-specific approach rather than class-based substitution.

• [1] Qu Y, Yu Y, Pan J, Li H, Cui C, Liu D. Systematic review and model-based analysis to identify whether renal safety risks of URAT1 inhibitors are fully determined by uric acid-lowering efficacies. Pharmacological Research. 2023;196:106821. View Source

Recommended Application Scenarios for Darbinurad (CAS 1877347-38-0) Based on Quantitative Evidence

Preclinical URAT1 Inhibitor Comparator Studies Requiring High-Potency Reference Compound

Given Darbinurad's demonstrated 150-fold superiority in potency over lesinurad in hURAT1 CHO cell assays [1], this compound is ideally suited as a high-affinity reference standard for in vitro URAT1 inhibition studies. Researchers evaluating novel URAT1 inhibitors can use Darbinurad to benchmark the upper end of the potency spectrum, supplementing the widely available low-potency comparator lesinurad (IC50 ~30 µM) and the ultra-potent but commercially restricted verinurad (IC50 0.025 µM). This three-point potency ladder enables robust structure-activity relationship (SAR) characterization and more accurate prediction of clinical urate-lowering potential.

Investigational New Drug (IND)-Enabling Toxicology and Safety Pharmacology Programs

The favorable Phase I tolerability profile of Darbinurad—demonstrating no dose-limiting toxicities across 2.5–20 mg daily doses for 7 days and no serious adverse events [1]—supports its selection as a development candidate for IND-enabling studies. Unlike lesinurad, which carries boxed warnings for renal failure and requires xanthine oxidase inhibitor co-administration, Darbinurad's early safety signals suggest a differentiated renal risk profile [2]. Furthermore, its demonstrated compatibility with febuxostat without apparent drug-drug interactions [1] simplifies combination therapy development, a key advantage for programs targeting gout patients refractory to xanthine oxidase inhibitor monotherapy.

Translational Studies in Lesch-Nyhan Syndrome and Severe Hyperuricemia

Darbinurad is one of the few URAT1 inhibitors currently being investigated in Phase II clinical trials for Lesch-Nyhan syndrome, a rare and devastating neurogenetic disorder characterized by extreme hyperuricemia and self-injurious behavior [3]. The compound's high potency (150-fold > lesinurad) and oral bioavailability make it a promising candidate for translational studies aimed at developing urate-lowering therapies for this underserved patient population. Preclinical models of hyperuricemia requiring robust, sustained urate reduction without the neurotoxicity concerns associated with allopurinol in this population may benefit from Darbinurad as a research tool compound.

Mechanistic Studies of URAT1 Transporter Biology and Structure-Function Relationships

The distinct chemical scaffold of Darbinurad (C18H16N2O2S; monoisotopic mass 324.09 Da) [4], combined with its high potency, makes it a valuable probe for mechanistic studies of URAT1 transporter biology. As the 2023 systematic review established that structural differences—rather than efficacy—likely determine renal safety outcomes among URAT1 inhibitors [2], Darbinurad's unique molecular structure provides a critical tool for dissecting the structural determinants of URAT1 inhibitor tolerability. This application is particularly relevant for academic and industry laboratories engaged in cryo-EM structural biology, molecular pharmacology, and computational chemistry efforts aimed at designing next-generation uricosurics with improved safety margins.

Application

Selection Property

Validation Focus

URAT1 inhibitor benchmarking

High-affinity reference standard for potency ladder

URAT1 inhibition assay context; SAR characterization

IND-enabling toxicology research

Reported Phase I tolerability endpoint profile

Renal safety endpoint monitoring; DDI study context

Lesch-Nyhan syndrome research models

Hyperuricemia model-response context

Urate-lowering endpoint review in neurogenetic models

URAT1 structural biology studies

Distinct chemical scaffold for probe development

Structure-tolerability relationship; cryo-EM/computational fit

• [1] Zhang L, Wyatt D, Stazzone K, Shi Z, Wang Y. OP0205 Phase I Study of D-0120, a Novel URAT1 Inhibitor in Clinical Development for Hyperuricemia and Gout. Annals of the Rheumatic Diseases. 2020;79(Suppl 1):127.2-128. View Source
• [2] Qu Y, Yu Y, Pan J, Li H, Cui C, Liu D. Systematic review and model-based analysis to identify whether renal safety risks of URAT1 inhibitors are fully determined by uric acid-lowering efficacies. Pharmacological Research. 2023;196:106821. View Source
• [3] Synapse. Darbinurad (D-0120) - Drug Target: URAT1. Zhihuiya.com. Updated February 1, 2026. View Source
• [4] DrugBank. Darbinurad (DB21695). DrugBank Online. Updated November 4, 2025. View Source